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Introduction

Benzoin is an organic compound, specifically an a-hydroxy ketone, that holds a foundational
role in the field of photopolymerization.[1] Its primary application in this domain is as a
photoinitiator, a molecule that absorbs light energy and transforms it into chemical energy in
the form of reactive species, which in turn initiate polymerization.[2] Benzoin and its derivatives
are classified as Norrish Type | photoinitiators. Upon absorption of ultraviolet (UV) light, they
undergo a characteristic a-cleavage reaction to generate free radicals, which are capable of
initiating the polymerization of various monomers, most commonly acrylates and
methacrylates.

While newer, more efficient photoinitiators have been developed, the study of benzoin provides
a fundamental understanding of the principles of photoinitiation. Its derivatives are still actively
researched to enhance properties such as molar absorptivity and quantum yield for
applications ranging from coatings and microelectronics to the development of advanced
biomaterials and drug delivery systems.[3]

Photochemical Mechanism: Norrish Type | Cleavage

Benzoin functions as a photoinitiator via a process known as the Norrish Type | reaction.[4]
This is a unimolecular process where the photoinitiator molecule itself cleaves into two radical
fragments upon excitation by UV radiation.[2]
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The mechanism proceeds through several key steps:

Photoexcitation: The benzoin molecule (in its ground state, So) absorbs a photon of UV light,
elevating it to an excited singlet state (S1).

Intersystem Crossing (ISC): The excited singlet state is very short-lived and rapidly
undergoes intersystem crossing (ISC) to a more stable, longer-lived excited triplet state (T1).

a-Cleavage: From the triplet state, the molecule undergoes homolytic cleavage of the
carbon-carbon bond alpha (a) to the carbonyl group. This fragmentation is the defining step
of the Norrish Type | reaction.

Radical Formation: The a-cleavage results in the formation of two distinct free radicals: a
benzoyl radical and a benzyl-type radical (specifically, a hydroxybenzyl radical in the case of
benzoin).

Initiation: Both of these radical species are capable of initiating polymerization by attacking
the double bonds of monomer units, starting the chain-growth process.

The overall photochemical process is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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